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Compound of Interest

Compound Name: GSK2850163 (S enantiomer)

Cat. No.: B10799400 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, handling, and storage

of a stock solution for GSK285016gsk-s-enantiomer), the inactive enantiomer of the IRE1α

inhibitor GSK2850163. Following this protocol will ensure the integrity and accurate

concentration of the compound for experimental use.

Introduction
GSK2850163 is a potent and selective inhibitor of the kinase and RNase activities of inositol-

requiring enzyme-1 alpha (IRE1α), a key mediator of the unfolded protein response (UPR).[1]

[2][3] The S enantiomer of GSK2850163 is considered biologically inactive and serves as an

ideal negative control in experiments to ensure that the observed biological effects are specific

to the inhibition of IRE1α by the active enantiomer.[1][4][5] Accurate preparation of stock

solutions is critical for obtaining reliable and reproducible experimental results. This protocol

outlines the necessary steps for dissolving and storing GSK2850163 (S enantiomer).

Chemical and Physical Properties
A summary of the essential properties of GSK2850163 (S enantiomer) is provided in the table

below. This information is crucial for accurate stock solution preparation and handling.
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Parameter Value

Molecular Formula C₂₄H₂₉Cl₂N₃O

Molecular Weight 446.41 g/mol [4][6]

CAS Number 2309519-81-9[4]

Appearance Crystalline solid or oil[7]

Solubility in DMSO 67.5 mg/mL (151.21 mM)[7]

Solubility in Ethanol 50 mg/mL (112.00 mM)[7]

Note: The use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can

significantly impact solubility.[7] Ultrasonic assistance may be required to fully dissolve the

compound.[7]

Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for serial dilutions in cellular assays.

3.1 Materials and Equipment

GSK2850163 (S enantiomer) solid

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber or opaque microcentrifuge tubes (1.5 mL)

Calibrated P200 and P1000 micropipettes

Sterile, nuclease-free pipette tips

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.medchemexpress.eu/batch_PDF/HY-U00459A/GSK2850163-S-enantiomer-DataSheet-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/GSK2850163-S-enantiomer
https://file.medchemexpress.eu/batch_PDF/HY-U00459A/GSK2850163-S-enantiomer-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/GSK2850163.html
https://www.medchemexpress.com/GSK2850163.html
https://www.medchemexpress.com/GSK2850163.html
https://www.medchemexpress.com/GSK2850163.html
https://www.medchemexpress.com/GSK2850163.html
https://www.benchchem.com/product/b10799400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water bath sonicator

3.2 Safety Precautions

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle GSK2850163 (S enantiomer) in a chemical fume hood.

Consult the Safety Data Sheet (SDS) for the compound and solvents prior to use.

3.3 Step-by-Step Procedure

Equilibration: Allow the vial containing the solid GSK2850163 (S enantiomer) to equilibrate

to room temperature for at least 30 minutes before opening. This prevents the condensation

of atmospheric moisture onto the compound.

Weighing: Tare the analytical balance with a sterile microcentrifuge tube. Carefully weigh a

precise amount of the compound (e.g., 1 mg) directly into the tube. Record the exact weight.

Solvent Calculation: Calculate the required volume of DMSO to achieve a 10 mM

concentration using the following formula:

Volume of DMSO (μL) = (Mass of Compound (mg) / Molecular Weight ( g/mol )) * 100,000

Example Calculation for 1 mg: Volume of DMSO (μL) = (1 mg / 446.41 g/mol ) * 100,000 ≈

224.0 μL

Dissolution: Using a calibrated micropipette, add the calculated volume of anhydrous DMSO

to the microcentrifuge tube containing the compound.

Mixing: Tightly cap the tube and vortex at medium speed for 1-2 minutes.

Sonication (if necessary): If the compound does not fully dissolve, place the tube in a water

bath sonicator for 5-10 minutes.[7] Visually inspect the solution to ensure no particulates are

visible. If precipitation persists, gentle warming (e.g., 37°C) in combination with sonication

can be attempted.[8]
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Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 μL) in sterile, clearly labeled

amber or opaque microcentrifuge tubes.

Storage: Store the aliquots as recommended in the section below.

Storage and Stability
Proper storage is essential to maintain the stability and activity of the compound.

Form Storage Temperature Shelf Life

Solid -20°C Up to 3 years[7]

Solid +4°C Up to 2 years[7]

In Solvent (DMSO) -80°C Up to 6 months[7]

In Solvent (DMSO) -20°C Up to 1 month[7]

Note: For long-term storage, it is highly recommended to store stock solutions at -80°C.[7]

Before use, allow an aliquot to thaw completely and equilibrate to room temperature.

Visualization
The following diagrams illustrate the logical workflow for preparing the GSK2850163 (S
enantiomer) stock solution and its role as a negative control in the context of the IRE1α

signaling pathway.
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Stock Solution Preparation Workflow
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Caption: Workflow for GSK2850163 (S enantiomer) Stock Solution Preparation.
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Experimental Logic: IRE1α Pathway
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Caption: Role of GSK2850163 Enantiomers in IRE1α Pathway Experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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